1,4-bis[2-(cyclohexyloxy)ethyl]piperazine

• IUPAC Name: 1,4-bis(2-cyclohexyloxyethyl)piperazine
• InChI: InChI=1S/C20H38N2O2/c1-3-7-19(8-4-1)23-17-15-21-11-13-22(14-12-21)16-18-24-20-9-5-2-6-10-20/h19-20H,1-18H2
• InChI Key: KJJDLKCEWQCKFX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OCCN2CCN(CC2)CCOC3CCCCC3
• Molecular Formula: C20H38N2O2
• Molecular Weight: 338.5 g/mol

Description

1,4-bis[2-(cyclohexyloxy)ethyl]piperazine, commonly known as BCEP, is a chemical compound that has been extensively studied for its potential applications in scientific research. BCEP is a piperazine derivative that is synthesized through a straightforward process, making it an accessible compound for laboratory experiments. BCEP has been shown to have a range of biochemical and physiological effects, making it a versatile tool for researchers in various fields.

Mechanism of Action

The mechanism of action of BCEP is not fully understood, but it is thought to act as an allosteric modulator of GPCRs. BCEP binds to a site on the receptor that is distinct from the orthosteric ligand binding site. This binding can either enhance or inhibit the activity of the receptor, depending on the specific receptor and the location of the binding site.
Biochemical and Physiological Effects
BCEP has been shown to have a range of biochemical and physiological effects. In addition to its activity as a GPCR ligand, BCEP has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. BCEP has also been shown to have anticonvulsant activity and to inhibit the growth of certain cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the primary advantages of BCEP for laboratory experiments is its ease of synthesis. BCEP can be synthesized using readily available starting materials and a simple two-step process. Additionally, BCEP has been shown to be a versatile tool for studying the activity of GPCRs and has a range of other potential applications.
One limitation of BCEP is that its mechanism of action is not fully understood. This can make it challenging to interpret results from experiments using BCEP. Additionally, BCEP has not been extensively studied in vivo, so its potential applications in animal models or human subjects are not yet known.

Future Directions

There are several potential future directions for research on BCEP. One area of interest is the development of BCEP analogs with improved potency and selectivity for specific GPCRs. Additionally, further studies are needed to fully understand the mechanism of action of BCEP and its potential applications in vivo. Finally, BCEP may have potential applications in the development of new drugs for a range of conditions, including neurological disorders and cancer.

Scientific Research Applications

BCEP has been extensively studied for its potential applications in scientific research. One of the primary uses of BCEP is as a ligand for studying the activity of G protein-coupled receptors (GPCRs). BCEP has been shown to bind to a range of GPCRs, including the dopamine D2 receptor and the serotonin 5-HT1A receptor. This makes BCEP a useful tool for studying the structure and function of these receptors.